molecular formula C8H12N4 B2499700 2-(Bis(ethylamino)methylene)malononitrile CAS No. 145967-39-1

2-(Bis(ethylamino)methylene)malononitrile

Cat. No. B2499700
CAS RN: 145967-39-1
M. Wt: 164.212
InChI Key: QDXUBVSBGXDRNH-UHFFFAOYSA-N
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Description

2-(Bis(ethylamino)methylene)malononitrile, commonly known as BEMM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BEMM is a yellow crystalline powder that is soluble in organic solvents, and it has been used in various applications such as dye-sensitized solar cells, nonlinear optical materials, and fluorescent probes.

Scientific Research Applications

Antioxidant Agents

2-(Bis(ethylamino)methylene)malononitrile, through its derivatives, has been explored for potent antioxidant properties. A study involving the synthesis of 3-cyano-4-imino-2-methylthio-4H-pyrido[1,2-a]pyrimidine derivatives from bis(methylthio) methylene malononitrile highlighted this potential (Vartale et al., 2016).

Synthesis of Heterocyclic Compounds

The compound has been used in the synthesis of various heterocyclic compounds. For example, the condensation of bis(methylthio)methylene-malononitrile with aminoazoles resulted in the formation of bridgehead nitrogen compounds (El‐Sayed I. El‐Desoky et al., 1996).

Development of New Organic Molecules

There's research focused on the synthesis of novel organic molecules using 2-(Bis(ethylamino)methylene)malononitrile. For instance, the synthesis and study of the crystal structure of 2-[(dipyrrolidin-1-yl)methylene] malononitrile was conducted, showing the application in developing new compounds with potential chemical significance (Al-Adiwish et al., 2022).

Pharmaceutical Applications

In the pharmaceutical context, this chemical has been used in the synthesis of compounds like 7-methylthiopyrazolo[1,5-a]pyrimidines, demonstrating its utility in novel drug synthesis (Elgemeie et al., 1994).

Optical and Electronic Materials

Research has also been conducted on the development of optical and electronic materials using derivatives of this compound. For example, malononitrile derivatives with intramolecular charge-transfer properties were synthesized for potential application in designing effective optical or electronic materials (Du et al., 2016).

Safety and Hazards

The safety data sheet for a similar compound, “2-[Bis(methylthio)methylene]malononitrile”, indicates that it is toxic if swallowed, in contact with skin, or if inhaled . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound .

properties

IUPAC Name

2-[bis(ethylamino)methylidene]propanedinitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N4/c1-3-11-8(12-4-2)7(5-9)6-10/h11-12H,3-4H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QDXUBVSBGXDRNH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=C(C#N)C#N)NCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12N4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

164.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Bis(ethylamino)methylene)malononitrile

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